Cas no 5042-09-1 (Corymbiferin)

Corymbiferin Properties

Names and Identifiers

• 9H-Xanthen-9-one,1,3,8-trihydroxy-4,5-dimethoxy-
• Xanthen-9-one,1,3,8-trihydroxy-4,5-dimethoxy- (7CI,8CI); Corymbiferin; Corymbin,4,7-di-O-methyl-
• 5042-09-1
• AKOS040758164
• 1,3,8-trihydroxy-4,5-dimethoxy-9H-xanthen-9-one
• 4,5-Dimethoxy-1,3,8-trihydroxyxanthone
• CS-0159525
• 1,3,8-Trihydroxy-4,5-dimethoxyxanthon
• Corymbiferin
• NCGC00385773-01!1,3,8-trihydroxy-4,5-dimethoxyxanthen-9-one
• 1,3,8-TRIHYDROXY-4,5-DIMETHOXYXANTHEN-9-ONE
• HY-N9363
• E88969
• DTXSID00904216
• +Expand

• InChIKey： MXKGQHAVANZONW-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H12O7/c1-20-9-4-3-6(16)10-12(19)11-7(17)5-8(18)13(21-2)15(11)22-14(9)10/h3-5,16-18H,1-2H3
• SMILES： COC1=C2C(=C(C=C1)O)C(=O)C3=C(O2)C(=C(C=C3O)O)OC

Computed Properties

• Exact Mass: 304.05826
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 304.05830272g/mol
• Heavy Atom Count: 22
• Complexity: 428
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.45

Related Categories

• Xanthones